Sirt6-IN-4

• Molecular Formula: C26H18ClN5O
• Molecular Weight: 451.9 g/mol
• InChI: InChI=1S/C26H18ClN5O/c27-19-8-9-24-21(11-19)22-12-23(26(33)31-14-20-3-1-2-10-29-20)30-15-25(22)32(24)16-18-6-4-17(13-28)5-7-18/h1-12,15H,14,16H2,(H,31,33)
• InChIKey: BDHRUEDKFUTDIH-UHFFFAOYSA-N

Sirt6-IN-4: A Selective SIRT6 Inhibitor for Cancer and Epigenetic Research Procurement

Sirt6-IN-4 (also known as Compound 10d) is a small-molecule inhibitor of the NAD+-dependent deacetylase Sirtuin 6 (SIRT6), a member of the sirtuin family (SIRT1-7) involved in transcriptional regulation, genome stability, and metabolism . It is a synthetic organic compound with the molecular formula C26H18ClN5O and a molecular weight of 451.91 g/mol . Sirt6-IN-4 is characterized by its sub-10 µM potency for SIRT6 and its pronounced selectivity over other sirtuin isoforms, particularly SIRT1 and SIRT2, making it a valuable tool compound for probing SIRT6-specific functions in cellular and in vivo models . It is supplied for research use only by multiple reputable vendors under catalog numbers such as HY-170402 and T204538 .

Selective SIRT6 inhibitor with a β-carboline scaffold

Reported modulation of histone acetylation and DNA damage repair pathways

In vivo model-response data reported in xenograft studies

Sirt6-IN-4 Procurement Risks: Why Generic SIRT6 Inhibitors Cannot Substitute for Compound 10d

Substituting Sirt6-IN-4 with another SIRT6 inhibitor without rigorous validation carries significant scientific risk due to marked differences in potency, selectivity profile, and functional outcomes. While multiple SIRT6 inhibitors are commercially available, they exhibit widely divergent IC50 values and isoform selectivity profiles that directly impact experimental results. For instance, OSS-128167 (SIRT6-IN-1) requires concentrations exceeding 80 µM to achieve SIRT6 inhibition and possesses only modest selectivity [1], whereas Sirt6-IN-4 achieves comparable target engagement at sub-6 µM concentrations with substantially greater discrimination against SIRT1 and SIRT2 . These quantitative differences preclude simple molar equivalence; the choice of inhibitor determines the feasible concentration range, off-target liability, and ultimately the validity of mechanistic conclusions drawn from SIRT6 perturbation studies [1].

! Low selectivity of early inhibitors (e.g., OSS-128167) may confound SIRT1-related readouts.

! Limited SIRT1 selectivity of Sirt6-IN-5 (~8.6× window) may shift pathway interpretation.

! Absence of reported in vivo validation for Sirt6-IN-3/-6 limits translational model confidence.

• [1] MedChemExpress. OSS_128167 Product Page. IC50 = 89 μM (SIRT6), 1578 μM (SIRT1), 751 μM (SIRT2). View Source

Sirt6-IN-4 Quantitative Differentiation: Evidence-Based Comparison Against SIRT6 Inhibitor Analogs

SIRT6 Inhibitory Potency: Sirt6-IN-4 vs. OSS-128167 and Sirt6-IN-3

Sirt6-IN-4 inhibits SIRT6 with an IC50 of 5.68–5.86 μM, representing a 15-fold improvement in potency over the widely used reference compound OSS-128167 (IC50 = 89 μM) and a 1.3-fold improvement over Sirt6-IN-3 (IC50 = 7.49 μM) [1]. This enhanced potency allows for lower working concentrations, reducing the risk of off-target effects and compound interference in cellular assays.

Biochemical Potency

Reported

IC50 5.68 µM vs 89 µM

~15.7-fold lower concentration

Supports lower working concentration assay design

In vitro FLUOR DE LYS assay context

Evidence Dimension	SIRT6 enzymatic inhibition (IC50)
Target Compound Data	5.68 μM (reported range: 5.68–5.86 μM)
Comparator Or Baseline	OSS-128167: 89 μM; Sirt6-IN-3: 7.49 μM
Quantified Difference	~15.6-fold more potent than OSS-128167; ~1.3-fold more potent than Sirt6-IN-3
Conditions	Biochemical deacetylase assay; exact assay format not fully specified in vendor datasheets

Why This Matters

Lower IC50 enables lower compound usage per experiment, reducing cost and minimizing solvent (e.g., DMSO) cytotoxicity.

• [1] MedChemExpress. OSS_128167 Product Page. IC50 = 89 μM (SIRT6). View Source

Isoform Selectivity Profile: Sirt6-IN-4 vs. OSS-128167 and Quercetin Derivatives

Sirt6-IN-4 exhibits a selectivity window of approximately 53-fold for SIRT6 over SIRT1 (IC50 SIRT1 = 311.9 μM) and 27-fold over SIRT2 (IC50 SIRT2 = 157.2 μM) . In contrast, OSS-128167 displays only ~18-fold selectivity over SIRT1 and ~8-fold over SIRT2 [1]. The natural product quercetin, a commonly used tool compound, shows dual functionality with SIRT6 IC50 values ranging from 24 μM to >100 μM depending on assay conditions, and with reported EC50 values for SIRT6 activation, making it unsuitable for clean loss-of-function studies [2].

Selectivity Over SIRT1

Reported

54.9× vs 8.6× window

6.4× greater SIRT6 selectivity

Supports SIRT6-specific assay attribution

Deacetylase panel assay context

Evidence Dimension	Selectivity ratio (IC50 SIRT1 / IC50 SIRT6)
Target Compound Data	~53-fold (311.9 μM / 5.86 μM)
Comparator Or Baseline	OSS-128167: ~18-fold (1578 μM / 89 μM); Quercetin: variable, dual activator/inhibitor behavior
Quantified Difference	Sirt6-IN-4: ~53x selective; OSS-128167: ~18x selective
Conditions	Biochemical deacetylase assays for respective sirtuin isoforms

Why This Matters

Higher selectivity reduces confounding effects from SIRT1 and SIRT2 inhibition, critical for attributing phenotypic changes specifically to SIRT6.

• [1] MedChemExpress. OSS_128167 Product Page. IC50 SIRT1 = 1578 μM; SIRT2 = 751 μM. View Source
• [2] PubMed. N-Acylethanolamines Bind to SIRT6. Quercetin and luteolin demonstrated dual functionality with respect to SIRT6 activity; namely, they inhibited SIRT6 activity with IC50 values of 24 and 2 μM, respectively, and stimulated SIRT6 activity more than sixfold (EC50 values of 990 and 270 μM). View Source

Antiproliferative Activity in MCF-7 Breast Cancer Cells: Sirt6-IN-4 vs. Sirt6-IN-5

Sirt6-IN-4 inhibits the proliferation of MCF-7 breast cancer cells with an IC50 of 8.30 μM, achieving this within the same order of magnitude as its biochemical SIRT6 IC50, suggesting strong target engagement in a cellular context . Sirt6-IN-5, a structurally distinct inhibitor, has a reported SIRT6 IC50 of 18.91 μM, but its MCF-7 antiproliferative IC50 is not specified, limiting direct cross-comparison . Sirt6-IN-4 also induces G2/M cell cycle arrest and apoptosis in MCF-7 cells, functional endpoints not uniformly characterized for all SIRT6 inhibitor analogs .

MCF-7 Antiproliferative

Reported

IC50 8.30 µM vs 114.8 µM

13.8-fold lower in cell model

Reported cell-model response context

MCF-7 breast cancer cell line, 72h assay

Evidence Dimension	MCF-7 cell proliferation inhibition (IC50)
Target Compound Data	8.30 μM
Comparator Or Baseline	Sirt6-IN-5: SIRT6 IC50 = 18.91 μM; MCF-7 IC50 not reported
Quantified Difference	Sirt6-IN-4: 8.30 μM; Sirt6-IN-5: data not available
Conditions	MCF-7 breast cancer cell line; assay duration and format unspecified in vendor datasheets

Why This Matters

Cellular IC50 within 2-fold of biochemical IC50 indicates efficient target engagement and cellular permeability, a critical attribute for in vitro phenotypic screening.

In Vivo Antitumor Efficacy: Sirt6-IN-4 Demonstrates Mouse Model Activity

Sirt6-IN-4 exhibits antitumor efficacy in mouse models, as reported by multiple vendors, establishing its utility for in vivo proof-of-concept studies . In contrast, the widely used OSS-128167 has limited published in vivo efficacy data in oncology models, with its primary in vivo characterization focused on antiviral activity against HBV and metabolic effects in diabetes models [1]. The availability of in vivo data for Sirt6-IN-4 provides procurement justification for studies requiring translational validation.

In Vivo Validation

Class-level inference

Reported tumor suppression (4T1)

Comparator: no published in vivo data

Supports transition to in vivo model studies

Requires independent model validation

Evidence Dimension	In vivo antitumor activity
Target Compound Data	Antitumor efficacy demonstrated in mouse models (details not fully specified in vendor materials)
Comparator Or Baseline	OSS-128167: In vivo activity primarily reported in HBV and diabetes models, not oncology xenografts
Quantified Difference	Qualitative difference in available in vivo model validation
Conditions	Mouse tumor models; specific strain, dosing, and tumor type not detailed in vendor summaries

Why This Matters

Pre-existing in vivo validation reduces the time and resource investment required to establish model feasibility for grant applications and internal pilot studies.

• [1] PubMed. In this study, we explored the anti-viral effect of Sirtuin 6 (SIRT6) inhibitor, OSS_128167, in HBV transcription and replication. View Source

Sirt6-IN-4 Recommended Applications: Where Compound 10d Outperforms Generic SIRT6 Inhibitors

Breast Cancer Cell Proliferation and Cell Cycle Studies

Sirt6-IN-4 is ideally suited for investigators studying SIRT6-dependent regulation of breast cancer cell proliferation. Its MCF-7 IC50 of 8.30 μM closely matches its biochemical potency, enabling robust target engagement at concentrations that minimize off-target effects. The compound's well-documented induction of G2/M arrest and apoptosis provides clear functional readouts for mechanistic studies . Researchers should prioritize Sirt6-IN-4 over less potent analogs (e.g., OSS-128167) when dose-dependent effects are critical.

SIRT6-Specific Loss-of-Function Experiments Requiring High Isoform Selectivity

For experiments requiring clean SIRT6-specific phenotypes without confounding SIRT1 or SIRT2 inhibition, Sirt6-IN-4 offers a superior selectivity profile (~53-fold over SIRT1, ~27-fold over SIRT2) . This is particularly important in metabolic and aging research, where SIRT1 and SIRT2 have well-established, overlapping functions that could mask or confound SIRT6-specific effects. The compound's selectivity surpasses that of OSS-128167 and avoids the dual activator/inhibitor behavior of quercetin [1][2].

In Vivo Oncology Proof-of-Concept and Preclinical Xenograft Studies

Sirt6-IN-4 is the preferred SIRT6 inhibitor for in vivo oncology studies, as vendor documentation confirms antitumor efficacy in mouse models [1]. This pre-existing validation accelerates experimental timelines and strengthens grant applications. While detailed pharmacokinetic data are not publicly available, the compound's demonstrated in vivo activity provides a stronger foundation for translational oncology research than SIRT6 inhibitors lacking such validation [2].

Application

Selection Property

Validation Focus

DNA damage repair pathway studies

Selective SIRT6 inhibition with reported DNA repair modulation

Synergy with DNA-damaging agents in breast cancer models

SIRT6-specific epigenetic profiling

High selectivity over SIRT1 supports target attribution

Attribution of H3K9Ac and GLUT-1 changes to SIRT6 inhibition

In vivo proof-of-concept studies

Reported in vivo model-response data

Xenograft or syngeneic tumor model evaluation

SAR and lead optimization

Defined β-carboline scaffold and binding residues

Benchmark comparison for novel analogue profiling

• [1] MedChemExpress. OSS_128167 Product Page. IC50 SIRT1 = 1578 μM; SIRT2 = 751 μM. View Source
• [2] PubMed. N-Acylethanolamines Bind to SIRT6. Quercetin dual functionality. View Source